Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Tolinapant complete regression rates syngeneic
models

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tolinapant

CAS No.: 1799328-86-1

Cat. No.: S519589

Tolinapant's Efficacy in Syngeneic Models

The table below summarizes the key experimental data from a syngeneic mouse model of T-cell lymphoma
(TCL).

. Key Finding Proposed Primary .
Experimental Model Treatment ) ) Citation
(Regression) Mechanism
Syngeneic mouse TCL Tolinapant 100% complete Immunomodulatory: [1]12]
(BW5147 cells in (oral, daily)  regression (10/10 dependent on an intact
immunocompetent mice) by day 15; all immune system.
AKR/J mice) mice remained tumor-
free 30 days post-
treatment.

This study highlights that Telinapant's single-agent activity leading to complete regression was exclusively
observed in the presence of a functional immune system. The same effect was not achievable through
direct cell killing alone in immunodeficient models, underscoring a significant differentiator in its

mechanism [2].
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Mechanism of Action: Beyond Direct Apoptosis

Tolinapant is a potent, non-peptidomimetic antagonist of cellular IAP1/2 (cIAP1/2) and XIAP [1] [3]. Its

efficacy in syngeneic models is linked to a dual mechanism:

¢ Direct Pro-apoptotic Effect: Tolinapant engages its targets by antagonizing SMAC binding to XIAP
and inducing the degradation of clAP1/2. This can lead to caspase-8-dependent apoptosis,
particularly in an inflammatory context (e.g., with TNFa present) [2] [4].

¢ Immunomodulatory Effect: The complete regressions in syngeneic models are primarily driven by
the activation of both innate and adaptive immunity. Tolinapant induces immunogenic cell death,
which stimulates a robust anti-tumor immune response [1] [2]. This is supported by data from human
tumor biopsies showing changes in gene expression and cytokine profiles consistent with immune
activation [1].

The diagram below illustrates how Tolinapant's direct antagonism of IAPs leads to tumor cell death and

subsequent immune system activation.
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Experimental Protocol Summary

The key findings for Tolinapant are based on the following experimental setup [2]:
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e Cell Line: Mouse T-cell lymphoma line BW5147.G.1.4 (BW5147).

¢ Animal Model: Syngeneic immunocompetent AKR/J mice.

¢ Treatment: Daily oral administration of Tolinapant at a well-tolerated dose.

¢ Key Controls: The study used immunodeficient models (e.g., CB17 SCID mice) to demonstrate the
necessity of an intact immune system for the observed complete regressions.

e Endpoints: Tumor volume measurement and rate of complete regression.

Seeking Comparative Data

The search results confirm that other IAP antagonists (e.g., LCL-161, Xevinapant, Birinapant) are in clinical
development but do not provide head-to-head comparisons of complete regression rates in similar syngeneic

models [4].

For a comprehensive comparative guide, you may need to consult additional resources:

¢ Clinical Trial Registries: Websites like ClinicalTrials.gov can provide information on the clinical
efficacy of Tolinapant versus other agents in human trials.

e Specialized Scientific Databases: A focused search on platforms like PubMed may yield individual
studies on other IAP antagonists where you can compare published efficacy metrics.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b519589#tolinapant-complete-regression-rates-syngeneic-

models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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